Cas no 1710195-57-5 (2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol)

• Product Name: 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol
• CAS No: 1710195-57-5
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 4828307
• Update Time: 2025-05-26

2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-Pyridin-3-yl-5H-pyrazolo[1,5-a]pyrazin-4-one
• 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol

• Inchi： 1S/C11H8N4O/c16-11-10-6-9(8-2-1-3-12-7-8)14-15(10)5-4-13-11/h1-7H,(H,13,16)
• InChI Key： PDXNVCIWRFPKPH-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3C=NC=CC=3)=NN2C=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 0.3
• Topological Polar Surface Area: 59.8

Additional information on 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol

Comprehensive Overview of 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol (CAS No. 1710195-57-5): Properties, Applications, and Research Insights

2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol (CAS No. 1710195-57-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and utility in drug discovery. The presence of both pyridine and pyrazolo[1,5-a]pyrazine moieties in its structure makes it a promising scaffold for designing novel therapeutic agents.

Recent studies highlight the growing interest in 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer and inflammatory diseases. Researchers are actively exploring its role in modulating protein-protein interactions and enzymatic activity, which aligns with the current trend of precision medicine and targeted therapies. The compound's CAS No. 1710195-57-5 is frequently cited in patent literature, underscoring its commercial and academic relevance.

From a structural perspective, the pyridin-3-yl group attached to the pyrazolo[1,5-a]pyrazine core enhances the molecule's solubility and binding affinity, making it suitable for aqueous-based formulations. This property is particularly valuable in drug development, where bioavailability remains a critical challenge. Additionally, the hydroxyl group at the 4-position offers opportunities for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

In the context of materials science, 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol has shown potential as a building block for organic electronic devices. Its conjugated system and electron-rich heteroatoms contribute to charge transport properties, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions and green chemistry.

The synthesis of CAS No. 1710195-57-5 typically involves multi-step reactions, including cyclization and cross-coupling methodologies. Recent advancements in catalytic systems, such as palladium-catalyzed C-H activation, have improved the efficiency of its production, reducing waste and energy consumption. These innovations resonate with the pharmaceutical industry's focus on environmentally friendly synthetic routes.

Analytical characterization of 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol relies on techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for regulatory compliance and reproducibility in research settings.

Given the rising demand for novel heterocyclic compounds in drug discovery, 2-(pyridin-3-yl)pyrazolo[1,5-a]pyrazin-4-ol is expected to remain a focal point of interdisciplinary research. Its versatility and adaptability to various chemical modifications position it as a valuable tool for addressing unmet medical needs and advancing material science innovations.